Cas no 2171823-53-1 (1-(pyridin-3-yl)ethane-1-sulfonyl fluoride)

1-(Pyridin-3-yl)ethane-1-sulfonyl fluoride is a specialized sulfonyl fluoride compound featuring a pyridine moiety, making it a valuable intermediate in medicinal chemistry and chemical biology. Its reactive sulfonyl fluoride group enables selective covalent binding to nucleophilic residues, such as serine or threonine, in target proteins, facilitating applications in activity-based protein profiling (ABPP) and inhibitor development. The pyridinyl substituent enhances solubility and provides a handle for further derivatization. This compound is particularly useful in probe design for studying enzyme mechanisms or identifying reactive sites in proteomes. Its stability under physiological conditions ensures reliable performance in biochemical assays.
1-(pyridin-3-yl)ethane-1-sulfonyl fluoride structure
2171823-53-1 structure
Product Name:1-(pyridin-3-yl)ethane-1-sulfonyl fluoride
CAS No:2171823-53-1
MF:C7H8FNO2S
MW:189.207324028015
CID:6268903
PubChem ID:165522091
Update Time:2025-06-23

1-(pyridin-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 1-(pyridin-3-yl)ethane-1-sulfonyl fluoride
    • EN300-1450821
    • 2171823-53-1
    • Inchi: 1S/C7H8FNO2S/c1-6(12(8,10)11)7-3-2-4-9-5-7/h2-6H,1H3
    • InChI Key: XTKJFXASENEPPJ-UHFFFAOYSA-N
    • SMILES: S(C(C)C1C=NC=CC=1)(=O)(=O)F

Computed Properties

  • Exact Mass: 189.02597783g/mol
  • Monoisotopic Mass: 189.02597783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.4Ų

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Additional information on 1-(pyridin-3-yl)ethane-1-sulfonyl fluoride

Introduction to 1-(pyridin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2171823-53-1) and Its Emerging Applications in Chemical Biology

1-(pyridin-3-yl)ethane-1-sulfonyl fluoride, identified by the CAS number 2171823-53-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in medicinal chemistry and biopharmaceutical research. The presence of a pyridine ring at the 3-position enhances its reactivity and binding affinity, making it a valuable tool in the development of novel bioactive molecules.

The structural motif of 1-(pyridin-3-yl)ethane-1-sulfonyl fluoride consists of an ethane backbone substituted with a sulfonyl fluoride group at one end and a pyridine ring at the other. This configuration allows for facile modifications and derivatization, enabling researchers to tailor its properties for specific applications. The sulfonyl fluoride moiety is particularly noteworthy, as it can participate in nucleophilic substitution reactions, facilitating the synthesis of more complex molecules. Additionally, the pyridine ring serves as a hydrogen bond acceptor, improving the compound's solubility and interaction with biological targets.

In recent years, 1-(pyridin-3-yl)ethane-1-sulfonyl fluoride has been explored in various research areas, including drug discovery, agrochemical development, and material science. One of the most promising applications lies in its use as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are critical in many biological pathways and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. By leveraging the reactivity of the sulfonyl fluoride group, researchers can design molecules that disrupt or modulate these interactions, offering potential therapeutic benefits.

Recent studies have highlighted the compound's utility in generating libraries of diverse scaffolds for high-throughput screening (HTS). The ability to introduce variations around the pyridin-3-yl moiety while retaining the sulfonyl fluoride functionality allows for rapid exploration of chemical space. This approach has led to the identification of several lead compounds with promising biological activity. For instance, derivatives of 1-(pyridin-3-yl)ethane-1-sulfonyl fluoride have shown inhibitory effects on kinases and other enzymes involved in disease pathways. These findings underscore the compound's potential as a building block for next-generation therapeutics.

The synthesis of 1-(pyridin-3-yl)ethane-1-sulfonyl fluoride typically involves multi-step organic transformations, starting from commercially available precursors such as pyridine derivatives and fluorosulfonic acid or its salts. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve high yields and purity. These methods ensure that researchers can obtain sufficient quantities of the compound for both laboratory-scale investigations and larger-scale applications.

The physicochemical properties of 1-(pyridin-3-yl)ethane-1-sulfonyl fluoride make it an attractive candidate for further development. Its moderate solubility in common organic solvents allows for easy handling and integration into synthetic protocols. Additionally, its stability under various storage conditions enhances its practicality for industrial applications. As interest in fluorinated compounds grows due to their enhanced bioavailability and metabolic stability, 1-(pyridin-3-yl)ethane-1-sulfonyl fluoride is poised to play a significant role in future drug discovery efforts.

From a computational chemistry perspective, virtual screening methods have been utilized to predict potential binding modes of 1-(pyridin-3-yl)ethane-1-sulfonyl fluoride with biological targets. These simulations provide insights into how the compound interacts with proteins and other biomolecules at an atomic level. Such information is invaluable for optimizing lead structures before proceeding to experimental validation. By combining computational modeling with experimental techniques, researchers can accelerate the discovery process and reduce costs associated with traditional trial-and-error approaches.

The impact of 1-(pyridin-3-yl)ethane-1-sulfonyl fluoride extends beyond academic research; it has also caught the attention of pharmaceutical companies seeking innovative chemical entities for their pipelines. Several patents have been filed detailing novel derivatives and synthetic routes involving this compound. These patents reflect its commercial viability and potential market value as an intermediate or active ingredient in future products.

In conclusion, 1-(pyridin-3-yI)ethane-l-sulfonyIfluoride (CAS No. 21718235531) represents a fascinating example of how structural modifications can yield compounds with diverse applications in chemical biology. Its unique combination of reactivity, solubility, and stability positions it as a valuable tool for researchers exploring new therapeutic avenues. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of medicine and biotechnology.

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